Cas no 67914-99-2 (ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate)

ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate structure
67914-99-2 structure
Product name:ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
CAS No:67914-99-2
MF:C13H18N2O3
MW:250.29362
CID:1723237
PubChem ID:2430972

ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
    • 1-piperazinecarboxylic acid, 4-(4-hydroxyphenyl)-, ethyl ester
    • 4-(4-hydroxy-phenyl)-piperazine-1-carboxylic acid ethyl ester
    • 1-Acetyl-4-(4-hydroxyphenyl)piperazine side chain of Ketoconazole
    • HMS1410A03
    • Z31729129
    • 67914-99-2
    • SR-01000042937
    • KHOWEYYVJZGGIU-UHFFFAOYSA-N
    • SMR000150207
    • AKOS008929766
    • MLS000570188
    • Enamine_005635
    • SR-01000042937-1
    • SCHEMBL5542809
    • ethyl 4-(4-hydroxyphenyl)-1-piperazinecarboxylate
    • CHEMBL1569952
    • IDI1_007870
    • AC1M6VK2
    • DTXSID601231004
    • HMS2334N11
    • DS-017315
    • Inchi: InChI=1S/C13H18N2O3/c1-2-18-13(17)15-9-7-14(8-10-15)11-3-5-12(16)6-4-11/h3-6,16H,2,7-10H2,1H3
    • InChI Key: KHOWEYYVJZGGIU-UHFFFAOYSA-N
    • SMILES: CCOC(=O)N1CCN(CC1)C2=CC=C(C=C2)O

Computed Properties

  • Exact Mass: 250.13174244g/mol
  • Monoisotopic Mass: 250.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (14 g/l) (25 º C),

ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH20766-5g
1-Acetyl-4-(4-hydroxyphenyl)piperazine side chain of Ketoconazole
67914-99-2 97%
5g
$2160.00 2024-04-19

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